4-(Diethylamino)piperidine Dihydrochloride
Cat. No. B1395224
M. Wt: 192.73 g/mol
InChI Key: KDCAVDKTBOAKMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08742113B2
Procedure details
Cooled with ice bath, 4M hydrochloric acid in dioxane (25 mL) was added to tert-butyl 4-(N,N-diethylamino)piperidine-1-carboxylate (6.1 g, 0.024 mol) and the mixture was stirred at ambient temperature for 2 h. The solvent was removed under reduced pressure, and the residue was suspended in diethyl ether, then the precipitate was collected by filtration, washed with diethyl ether and then dried to afford 4-(diethylamino)piperidine dihydrochloride as solid (3.9 g, y. 99%).
Quantity
6.1 g
Type
reactant
Reaction Step One
Name
4-(diethylamino)piperidine dihydrochloride
Identifiers
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REACTION_CXSMILES
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[ClH:1].[CH2:2]([N:4]([CH:7]1[CH2:12][CH2:11][N:10](C(OC(C)(C)C)=O)[CH2:9][CH2:8]1)[CH2:5][CH3:6])[CH3:3]>O1CCOCC1>[ClH:1].[ClH:1].[CH2:5]([N:4]([CH2:2][CH3:3])[CH:7]1[CH2:8][CH2:9][NH:10][CH2:11][CH2:12]1)[CH3:6] |f:3.4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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6.1 g
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Type
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reactant
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Smiles
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C(C)N(CC)C1CCN(CC1)C(=O)OC(C)(C)C
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at ambient temperature for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Cooled with ice bath
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under reduced pressure
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FILTRATION
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Type
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FILTRATION
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Details
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the precipitate was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with diethyl ether
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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4-(diethylamino)piperidine dihydrochloride
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Type
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product
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Smiles
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Cl.Cl.C(C)N(C1CCNCC1)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
